N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-nitrobenzamide
• InChI: InChI=1S/C11H9N3O4/c1-7-6-10(13-18-7)12-11(15)8-4-2-3-5-9(8)14(16)17/h2-6H,1H3,(H,12,13,15)
• InChI Key: YYDXMKKGEURJGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C11H9N3O4
• DSSTOX Substance ID: DTXSID601267398
• Molecular Weight: 247.21 g/mol
• CAS RN: 160856-96-2

Description

N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide, also known as MINA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in medicine and research. MINA is a member of the benzamide family of compounds and is characterized by its unique molecular structure, which contains both a nitro group and an isoxazole ring. In

Mechanism of Action

The mechanism of action of N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide involves its ability to inhibit the activity of HDACs. HDACs are enzymes that remove acetyl groups from histones, which can alter gene expression patterns. By inhibiting HDAC activity, N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide promotes histone acetylation and alters gene expression patterns.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide are primarily related to its ability to alter gene expression patterns through the inhibition of HDAC activity. This can lead to changes in cellular processes such as cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide in lab experiments is its ability to selectively inhibit HDAC activity, which can allow researchers to study the role of histone acetylation in gene regulation. However, one limitation of using N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide is that it may have off-target effects on other enzymes and cellular processes.

Future Directions

There are several future directions for research involving N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide. One area of research involves the development of new HDAC inhibitors based on the structure of N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide. Another area of research involves the use of N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide as a tool for studying the role of histone acetylation in cancer and other diseases. Additionally, N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide may have potential applications in the development of new therapies for cancer and other diseases.

Synthesis Methods

The synthesis of N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide involves a multi-step process that begins with the reaction of 2-nitrobenzoyl chloride with hydroxylamine to form the corresponding hydroxamic acid. The hydroxamic acid is then reacted with acetic anhydride to form the corresponding acetylated hydroxamic acid. The acetylated hydroxamic acid is then reacted with 5-methylisoxazole to form N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide.

Scientific Research Applications

N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research involves the use of N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide as a tool for studying the role of histone acetylation in gene regulation. Histone acetylation is a process that involves the addition of an acetyl group to histone proteins, which can alter the structure of chromatin and affect gene expression. N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that remove acetyl groups from histones. By inhibiting HDAC activity, N-(5-methyl-3-isoxazolyl)-2-nitrobenzamide can promote histone acetylation and alter gene expression patterns.